Cas no 145739-58-8 (Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate)

• Product Name: Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate
• CAS No: 145739-58-8
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 4670880
• PubChem ID: 18707145
• Update Time: 2025-10-17

Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate
• DTXSID501164830
• 145739-58-8
• SCHEMBL7499977
• IXLONYBRUMUAHM-UHFFFAOYSA-N
• Ethyl6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate
• Ethyl 6-[2-(3,4-diethoxyphenyl)-4-thiazolyl]-2-pyridinecarboxylate
• 2-(3,4-diethoxyphenyl)-4-(2-ethoxycarbonyl-6-pyridyl)thiazole

• Inchi： 1S/C21H22N2O4S/c1-4-25-18-11-10-14(12-19(18)26-5-2)20-23-17(13-28-20)15-8-7-9-16(22-15)21(24)27-6-3/h7-13H,4-6H2,1-3H3
• InChI Key： IXLONYBRUMUAHM-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C(=O)OCC)N=2)N=C1C1=CC=C(C(=C1)OCC)OCC

Computed Properties

• Exact Mass: 398.13002836g/mol
• Monoisotopic Mass: 398.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 98.8Ų

Additional information on Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate

Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate (CAS No. 145739-58-8): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate (CAS No. 145739-58-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The structure of Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate is characterized by a thiazole ring fused to a picolinic acid ester, with additional substituents such as ethoxy groups on the phenyl ring. This intricate molecular architecture contributes to its stability and bioavailability, making it an attractive candidate for drug development.

Recent research has focused on the pharmacological properties of Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory activities, which are crucial for the treatment of various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate effectively scavenged free radicals and inhibited the production of pro-inflammatory cytokines in vitro.

In addition to its antioxidant and anti-inflammatory effects, Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate has shown promise in cancer therapy. Research conducted at the National Cancer Institute revealed that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and death.

The synthesis of Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate has been extensively studied to optimize its production for large-scale applications. A typical synthetic route involves the condensation of 6-bromopicolinic acid ethyl ester with 2-aminothiazole in the presence of a coupling reagent such as palladium(II) acetate. Subsequent functionalization steps introduce the diethoxyphenyl group to yield the final product. This synthetic strategy ensures high yields and purity, making it suitable for pharmaceutical development.

The biological activity of Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate has also been evaluated in animal models. In a study published in *Bioorganic & Medicinal Chemistry Letters*, mice treated with this compound showed significant reductions in tumor size and improved survival rates compared to control groups. These findings suggest that Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate may have therapeutic potential in treating various types of cancer.

Furthermore, the pharmacokinetic properties of Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate have been investigated to understand its behavior in biological systems. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its use as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing.

In conclusion, Ethyl 6-(2-(3,4-diethoxyphenyl)thiazol-4-yl)picolinate (CAS No. 145739-58-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover more about its mechanisms of action and therapeutic potential, potentially leading to new treatments for various diseases.